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Compound of Interest

Compound Name: CH 5450

Cat. No.: B1684288

Standard Operating Procedure for CH5450 Handling
and Storage

Disclaimer: The identity of the compound "CH5450" is not unambiguously established in the
public domain. This document provides a standard operating procedure based on safety data
for compounds identified as "CH-5450" (a protected tetrapeptide, Z-lle-Glu-Pro-Phe-CO2Me)
and "CHES5450SE" (Phenylamine Hydrochloride). Users must confirm the precise identity of
their compound and consult the substance-specific Safety Data Sheet (SDS) before handling.
The procedures outlined below are intended as a general guide for handling potentially
hazardous chemical compounds in a research environment.

Hazard Identification

CH5450 is treated as a hazardous substance. Based on available safety data for related
compounds, the potential hazards include:

Acute Toxicity: Harmful or toxic if swallowed, inhaled, or in contact with skin.[1][2]

Serious Health Hazards: Suspected of causing cancer and genetic defects.[2] May cause
damage to organs through prolonged or repeated exposure.[2]

Eye Damage: Causes serious eye damage.[]

Skin Sensitization: May cause an allergic skin reaction.[2]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1684288?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Phenethylamine
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylephrine
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylephrine
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylephrine
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylephrine
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylephrine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

» Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[1]

Data Presentation

The following table summarizes key information for compounds associated with the "CH5450"

identifier.
CH-5450 (Z-lle-Glu-Pro- CHE5450SE (Phenylamine
Property .
Phe-CO2Me)[1] Hydrochloride)[2]
Molecular Formula C34H44N409 C6H5N-HCI
Molecular Weight 652.73 g/mol 129.59 g/mol
Appearance No data available Solid

Toxic if swallowed, inhaled, or
] Harmful if swallowed, Very in contact with skin; Suspected
Primary Hazards ] o )
toxic to aquatic life. carcinogen and mutagen;

Causes serious eye damage.

No specific temperature, but in

a dry, well-ventilated area

Storage (Powder) -20°C ]
away from light and strong
oxidizing agents.

Storage (in Solvent) -80°C No data available

Personal Protective Equipment (PPE)

Standard laboratory PPE is mandatory when handling CH5450. This includes, but is not limited
to:

o Eye Protection: Safety goggles with side-shields.[1]
» Hand Protection: Chemical-resistant gloves (e.g., nitrile).

» Skin and Body Protection: A lab coat or impervious clothing.[1]
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o Respiratory Protection: A suitable respirator should be used when handling the powder form
to avoid inhalation.[2]

Handling Procedures

e Work Area: All handling of CH5450 powder should be conducted in a certified chemical fume
hood to avoid inhalation of dust.

e Weighing: Weigh the compound in a fume hood. Use a disposable weigh boat.

o Dissolving: If preparing a solution, add the solvent to the weighed compound slowly. Ensure
the container is appropriately sealed.

o General Practices: Avoid contact with skin and eyes.[1] Do not eat, drink, or smoke in the
handling area.[1][2] Wash hands thoroughly after handling.[1]

Storage Procedures

Proper storage is crucial to maintain the integrity of CH5450 and ensure safety.

Container: Keep the container tightly sealed.[1]

e Environment: Store in a cool, well-ventilated area.[1] Protect from direct sunlight and sources
of ignition.[1] Avoid exposure to light.[2]

e Temperature:
o For the powder form of "CH-5450", store at -20°C.[1]

o For solutions of "CH-5450", store at -80°C.[1]

Incompatibilities: Store away from strong oxidizing agents.[2]

First Aid Measures

 If Swallowed: Call a POISON CENTER or doctor immediately.[1][2] Rinse mouth.[1]

« If on Skin: Wash with soap and water.[2] Remove contaminated clothing.
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If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing.[2] Seek immediate medical attention.

If Inhaled: Move the person to fresh air. Seek medical attention if you feel unwell.

Spill and Waste Disposal

Spills: In case of a spill, evacuate the area. Wear appropriate PPE. For a powder spill, gently
cover with an absorbent material to avoid dust generation before cleaning. Collect spillage
and place it in a sealed container for disposal.[1]

Waste Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[1] Avoid release to the environment.[1]

Experimental Protocols

As the specific biological activity and targets of "CH5450" are not well-defined in the literature,

a generic cell-based assay protocol is provided as a template.

8.1 General Cell Viability Assay (MTT Assay)

Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and
incubate for 24 hours.

Compound Preparation: Prepare a stock solution of CH5450 in a suitable solvent (e.g.,
DMSO). Make serial dilutions to the desired final concentrations.

Treatment: Treat the cells with varying concentrations of CH5450. Include a vehicle control
(solvent only). Incubate for 24-72 hours.

MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C.

Solubilization: Add solubilization solution (e.g., DMSO or a detergent-based solution) to
dissolve the formazan crystals.

Absorbance Reading: Read the absorbance at the appropriate wavelength (e.g., 570 nm)
using a plate reader.
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o Data Analysis: Calculate the cell viability as a percentage of the vehicle control.

Visualizations

Note: The following diagrams are illustrative templates and are not based on experimentally

verified data for a compound named "CH5450".
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Caption: A generalized workflow for a cell-based experiment using a test compound.
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Caption: A hypothetical signaling pathway illustrating potential inhibition by a compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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